Cas no 324065-00-1 (6-methoxy-3-{2-(3-methylphenyl)amino-1,3-thiazol-4-yl}-2H-chromen-2-one)

• Product Name: 6-methoxy-3-{2-(3-methylphenyl)amino-1,3-thiazol-4-yl}-2H-chromen-2-one
• CAS No: 324065-00-1
• MF: C₂₀H₁₆N₂O₃S
• MW: 364.417643547058
• CID: 6536915
• Update Time: 2025-05-28

6-methoxy-3-{2-(3-methylphenyl)amino-1,3-thiazol-4-yl}-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-3-{2-(3-methylphenyl)amino-1,3-thiazol-4-yl}-2H-chromen-2-one
• 6-methoxy-3-(2-(m-tolylamino)thiazol-4-yl)-2H-chromen-2-one
• 2H-1-Benzopyran-2-one, 6-methoxy-3-[2-[(3-methylphenyl)amino]-4-thiazolyl]-

• Inchi： 1S/C20H16N2O3S/c1-12-4-3-5-14(8-12)21-20-22-17(11-26-20)16-10-13-9-15(24-2)6-7-18(13)25-19(16)23/h3-11H,1-2H3,(H,21,22)
• InChI Key： SNCYQXRLHPOAFQ-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=C(OC)C=C2C=C1C1=CSC(NC2=CC=CC(C)=C2)=N1

Experimental Properties

• Density: 1.358±0.06 g/cm3(Predicted)
• Boiling Point: 593.0±60.0 °C(Predicted)
• pka: 2.69±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 6-methoxy-3-{2-(3-methylphenyl)amino-1,3-thiazol-4-yl}-2H-chromen-2-one

Research Briefing on 6-methoxy-3-{2-(3-methylphenyl)amino-1,3-thiazol-4-yl}-2H-chromen-2-one (CAS: 324065-00-1)

The compound 6-methoxy-3-{2-(3-methylphenyl)amino-1,3-thiazol-4-yl}-2H-chromen-2-one (CAS: 324065-00-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This coumarin-thiazole hybrid exhibits a unique structural framework that combines the bioactive properties of both coumarin and thiazole moieties, making it a promising candidate for drug development. Recent studies have focused on elucidating its pharmacological activities, mechanism of action, and potential applications in treating various diseases.

One of the key areas of research has been the compound's role as a kinase inhibitor. Preliminary in vitro studies have demonstrated its ability to selectively inhibit certain protein kinases involved in cancer cell proliferation and inflammation. The compound's structure-activity relationship (SAR) has been extensively studied to optimize its inhibitory potency and selectivity. Researchers have employed molecular docking simulations and X-ray crystallography to understand its binding interactions with target kinases, providing valuable insights for further structural modifications.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's potential as an antimicrobial agent. Studies have shown that 6-methoxy-3-{2-(3-methylphenyl)amino-1,3-thiazol-4-yl}-2H-chromen-2-one exhibits significant activity against a range of Gram-positive and Gram-negative bacteria, as well as fungal pathogens. The mechanism of action appears to involve disruption of microbial cell membrane integrity and inhibition of essential enzymes. These findings suggest its potential utility in addressing the growing challenge of antimicrobial resistance.

The compound's pharmacokinetic properties have also been a focus of recent research. In vivo studies in animal models have provided data on its absorption, distribution, metabolism, and excretion (ADME) profile. While the compound shows good oral bioavailability, researchers are working on formulation strategies to improve its solubility and stability. Metabolite identification studies have revealed several phase I and phase II metabolites, which are crucial for understanding its metabolic fate and potential drug-drug interactions.

Recent synthetic chemistry efforts have focused on developing more efficient routes for the production of 6-methoxy-3-{2-(3-methylphenyl)amino-1,3-thiazol-4-yl}-2H-chromen-2-one. Novel catalytic methods and green chemistry approaches have been employed to improve yield and reduce environmental impact. These advancements are critical for scaling up production for preclinical and potential clinical studies.

Looking forward, researchers are exploring the compound's potential in combination therapies, particularly in oncology. Preliminary data suggest synergistic effects when used with existing chemotherapeutic agents, potentially allowing for dose reduction and decreased side effects. Further studies are needed to validate these findings and explore the full therapeutic potential of this promising compound.